Cas no 954049-48-0 (5-ethyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide)

• Product Name: 5-ethyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide
• CAS No: 954049-48-0
• MF: C₁₉H₂₆N₂O₃S₂
• MW: 394.551342487335
• CID: 6064454
• PubChem ID: 16892799
• Update Time: 2025-10-28

5-ethyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide
• F5023-0127
• VU0630162-1
• SR-01000920079-1
• 5-ethyl-N-[3-(2-phenylmorpholin-4-yl)propyl]thiophene-2-sulfonamide
• SR-01000920079
• 5-ethyl-N-(3-(2-phenylmorpholino)propyl)thiophene-2-sulfonamide
• 954049-48-0
• AKOS024490971

• Inchi： 1S/C19H26N2O3S2/c1-2-17-9-10-19(25-17)26(22,23)20-11-6-12-21-13-14-24-18(15-21)16-7-4-3-5-8-16/h3-5,7-10,18,20H,2,6,11-15H2,1H3
• InChI Key： NSTHJAQKORNNSL-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(NCCCN1CCOC(C2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 394.13848504g/mol
• Monoisotopic Mass: 394.13848504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.3Ų

Additional information on 5-ethyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide

Introduction to 5-Ethyl-N-3-(2-Phenylmorpholin-4-yl)propylthiophene-2-sulfonamide (CAS No. 954049-48-0)

5-Ethyl-N-3-(2-Phenylmorpholin-4-yl)propylthiophene-2-sulfonamide, with the CAS number 954049-48-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique combination of a thiophene ring, an ethyl group, and a morpholine moiety. The intricate structure of this molecule makes it an intriguing candidate for various biological studies and drug development initiatives.

The chemical structure of 5-Ethyl-N-3-(2-Phenylmorpholin-4-yl)propylthiophene-2-sulfonamide is characterized by its multifunctional groups, which contribute to its pharmacological properties. The thiophene ring, a five-membered heterocyclic compound, is known for its aromaticity and stability. The ethyl group adds hydrophobicity, while the morpholine moiety introduces a polar and flexible segment. These structural features collectively influence the compound's solubility, permeability, and binding affinity to biological targets.

Recent research has focused on the potential of 5-Ethyl-N-3-(2-Phenylmorpholin-4-yl)propylthiophene-2-sulfonamide as a therapeutic agent for various diseases. One notable area of interest is its activity against cancer cells. Studies have shown that this compound exhibits selective cytotoxicity towards certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is thought to involve the inhibition of specific kinases and enzymes that are crucial for cancer cell proliferation and survival.

In addition to its anti-cancer properties, 5-Ethyl-N-3-(2-Phenylmorpholin-4-yl)propylthiophene-2-sulfonamide has been investigated for its potential in treating neurological disorders. Preclinical studies have demonstrated that this compound can modulate neurotransmitter systems and reduce neuroinflammation, making it a promising candidate for conditions such as Alzheimer's disease and Parkinson's disease. The ability to cross the blood-brain barrier efficiently further enhances its therapeutic potential in these areas.

The pharmacokinetic properties of 5-Ethyl-N-3-(2-Phenylmorpholin-4-yl)propylthiophene-2-sulfonamide have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. The compound shows good oral bioavailability and a reasonable half-life, allowing for sustained therapeutic effects without frequent dosing. These characteristics make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 5-Ethyl-N-3-(2-Phenylmorpholin-4-yl)propylthiophene-2-sulfonamide in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects. The compound has demonstrated good tolerability at various dose levels, with no significant toxicity observed. These findings provide a strong foundation for advancing to phase II trials, where the focus will be on evaluating the compound's therapeutic benefits in specific patient populations.

The development of 5-Ethyl-N-3-(2-Phenylmorpholin-4-yl)propylthiophene-2-sulfonamide as a pharmaceutical agent is part of a broader effort to discover new drugs with improved efficacy and reduced side effects. The unique structure and multifunctional nature of this compound offer several advantages over existing treatments. For instance, its ability to target multiple biological pathways simultaneously may lead to more comprehensive therapeutic outcomes.

In conclusion, 5-Ethyl-N-3-(2-Phenylmorpholin-4-yl)propylthiophene-2-sulfonamide (CAS No. 954049-48-0) represents a promising candidate in the field of medicinal chemistry. Its potential applications in cancer therapy and neurological disorders highlight its significance as a research tool and potential drug candidate. Ongoing clinical trials will provide valuable insights into its safety and efficacy, paving the way for future advancements in healthcare.